Cas no 2168120-36-1 (2-(fluoromethyl)cyclopropylmethanesulfonyl chloride)

2-(Fluoromethyl)cyclopropylmethanesulfonyl chloride is a specialized sulfonyl chloride derivative featuring a fluoromethyl-substituted cyclopropane ring. This compound is valued for its unique structural motif, which combines the reactivity of a sulfonyl chloride group with the steric and electronic effects of the fluoromethylcyclopropyl moiety. Such characteristics make it a versatile intermediate in organic synthesis, particularly for the preparation of sulfonamides, sulfonate esters, and other functionalized derivatives. The presence of the fluorine atom enhances its utility in medicinal chemistry and agrochemical applications, where fluorinated compounds often exhibit improved metabolic stability and binding affinity. Its reactivity allows for efficient derivatization under mild conditions, enabling precise molecular modifications.

2-(fluoromethyl)cyclopropylmethanesulfonyl chloride structure

2168120-36-1 structure

Product Name:2-(fluoromethyl)cyclopropylmethanesulfonyl chloride

CAS No:2168120-36-1

MF:C₅H₈ClFO₂S

MW:186.632223129272

CID:5655079

PubChem ID:165876675

Update Time:2025-06-07

2-(fluoromethyl)cyclopropylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- EN300-27193364
- 2168120-36-1
- rac-[(1R,2R)-2-(fluoromethyl)cyclopropyl]methanesulfonyl chloride, trans
- [2-(fluoromethyl)cyclopropyl]methanesulfonyl chloride
- 2-(fluoromethyl)cyclopropylmethanesulfonyl chloride
- Inchi： 1S/C5H8ClFO2S/c6-10(8,9)3-5-1-4(5)2-7/h4-5H,1-3H2
- InChI Key： WBGBCHPDBCOZGQ-UHFFFAOYSA-N
- SMILES： ClS(CC1CC1CF)(=O)=O

Computed Properties

Exact Mass: 185.9917565g/mol
Monoisotopic Mass: 185.9917565g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 42.5Å²

2-(fluoromethyl)cyclopropylmethanesulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27193364-1g	[2-(fluoromethyl)cyclopropyl]methanesulfonyl chloride	2168120-36-1		1g	$1057.0	2023-09-10
Enamine	EN300-27193364-5g	[2-(fluoromethyl)cyclopropyl]methanesulfonyl chloride	2168120-36-1		5g	$3065.0	2023-09-10
Enamine	EN300-27193364-10g	[2-(fluoromethyl)cyclopropyl]methanesulfonyl chloride	2168120-36-1		10g	$4545.0	2023-09-10
Enamine	EN300-27193364-0.05g	[2-(fluoromethyl)cyclopropyl]methanesulfonyl chloride	2168120-36-1	95.0%	0.05g	$888.0	2025-03-20
Enamine	EN300-27193364-0.1g	[2-(fluoromethyl)cyclopropyl]methanesulfonyl chloride	2168120-36-1	95.0%	0.1g	$930.0	2025-03-20
Enamine	EN300-27193364-0.25g	[2-(fluoromethyl)cyclopropyl]methanesulfonyl chloride	2168120-36-1	95.0%	0.25g	$972.0	2025-03-20
Enamine	EN300-27193364-0.5g	[2-(fluoromethyl)cyclopropyl]methanesulfonyl chloride	2168120-36-1	95.0%	0.5g	$1014.0	2025-03-20
Enamine	EN300-27193364-1.0g	[2-(fluoromethyl)cyclopropyl]methanesulfonyl chloride	2168120-36-1	95.0%	1.0g	$1057.0	2025-03-20
Enamine	EN300-27193364-2.5g	[2-(fluoromethyl)cyclopropyl]methanesulfonyl chloride	2168120-36-1	95.0%	2.5g	$2071.0	2025-03-20
Enamine	EN300-27193364-5.0g	[2-(fluoromethyl)cyclopropyl]methanesulfonyl chloride	2168120-36-1	95.0%	5.0g	$3065.0	2025-03-20